Cas no 90925-49-8 ( )

• Product Name: &nbsp
• CAS No: 90925-49-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 995211
• PubChem ID: 234227
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-phenylbutane-2,3-diol
• DTXSID00283836
• NSC-33709
• NSC33709
• 90925-49-8
•  

• Inchi： 1S/C10H14O2/c1-8(11)10(2,12)9-6-4-3-5-7-9/h3-8,11-12H,1-2H3
• InChI Key： ZVFOERMFRFPDRR-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C(C)O

Computed Properties

• Exact Mass: 166.099
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 305.3°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.541
• PSA: 40.46000
• LogP: 1.27490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes